Cas no 17392-15-3 (2-hydroxy-3(2H)-Benzofuranone)
2-hydroxy-3(2H)-Benzofuranone Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-3(2H)-Benzofuranone
- 2-hydroxy-1-benzofuran-3-one
- 3(2H)-Benzofuranone, 2-hydroxy-
- 2-hydroxybenzofuran-3(2H)-one
- 2'-Hydroxy Benzofuranone (2'-OH)
- 3(2H)-Benzofuranone, 2-hydroxy-
- 2,3-dihydro-2-hydroxy-benzo(b)furan-3-one
- EN300-7702139
- 6-Hydroxy-2-(2'-hydroxybenzylidene)benzofuran-3(2H)-one
- SCHEMBL69727
- 2-hydroxy-2,3-dihydro-1-benzofuran-3-one
- 17392-15-3
- BDBM175346
-
- Inchi: 1S/C8H6O3/c9-7-5-3-1-2-4-6(5)11-8(7)10/h1-4,8,10H
- InChI Key: ZQTSZNMSFMNMLZ-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(C1O)=O
Computed Properties
- Exact Mass: 150.03168
- Monoisotopic Mass: 150.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-hydroxy-3(2H)-Benzofuranone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7702139-0.05g |
2-hydroxy-2,3-dihydro-1-benzofuran-3-one |
17392-15-3 | 95.0% | 0.05g |
$671.0 | 2025-03-21 | |
| Enamine | EN300-7702139-0.1g |
2-hydroxy-2,3-dihydro-1-benzofuran-3-one |
17392-15-3 | 95.0% | 0.1g |
$703.0 | 2025-03-21 | |
| Enamine | EN300-7702139-0.25g |
2-hydroxy-2,3-dihydro-1-benzofuran-3-one |
17392-15-3 | 95.0% | 0.25g |
$735.0 | 2025-03-21 | |
| Enamine | EN300-7702139-0.5g |
2-hydroxy-2,3-dihydro-1-benzofuran-3-one |
17392-15-3 | 95.0% | 0.5g |
$768.0 | 2025-03-21 | |
| Enamine | EN300-7702139-1.0g |
2-hydroxy-2,3-dihydro-1-benzofuran-3-one |
17392-15-3 | 95.0% | 1.0g |
$800.0 | 2025-03-21 | |
| Enamine | EN300-7702139-2.5g |
2-hydroxy-2,3-dihydro-1-benzofuran-3-one |
17392-15-3 | 95.0% | 2.5g |
$1568.0 | 2025-03-21 | |
| Enamine | EN300-7702139-5.0g |
2-hydroxy-2,3-dihydro-1-benzofuran-3-one |
17392-15-3 | 95.0% | 5.0g |
$2318.0 | 2025-03-21 | |
| Enamine | EN300-7702139-10.0g |
2-hydroxy-2,3-dihydro-1-benzofuran-3-one |
17392-15-3 | 95.0% | 10.0g |
$3438.0 | 2025-03-21 |
2-hydroxy-3(2H)-Benzofuranone Related Literature
-
1. Absolute configuration of flavanone–benzofuranone-type biflavonoids and 2-benzyl-2-hydroxybenzofuranonesRiaan Bekker,E. Vincent Brandt,Daneel Ferreira J. Chem. Soc. Perkin Trans. 1 1996 2535
Additional information on 2-hydroxy-3(2H)-Benzofuranone
Introduction to 2-hydroxy-3(2H)-Benzofuranone (CAS No. 17392-15-3)
2-hydroxy-3(2H)-Benzofuranone, identified by the Chemical Abstracts Service Number (CAS No.) 17392-15-3, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzofuranone class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of both hydroxyl and carbonyl functional groups in its molecular structure imparts unique reactivity, making it a valuable scaffold for drug discovery and synthetic chemistry.
The benzofuranone core is a privileged structure in medicinal chemistry, frequently encountered in natural products and synthetic molecules. Its aromatic stability, coupled with the ability to engage in hydrogen bonding and π-stacking interactions, makes it an attractive component in the design of bioactive molecules. Specifically, 2-hydroxy-3(2H)-Benzofuranone has been studied for its potential role in modulating various biological pathways, including antioxidant, anti-inflammatory, and anticancer effects.
Recent advancements in computational chemistry and molecular modeling have highlighted the structural features of 2-hydroxy-3(2H)-Benzofuranone that contribute to its biological activity. Studies suggest that the hydroxyl group at the 2-position can participate in hydrogen bonding with biological targets, while the carbonyl group at the 3-position can engage in dipole-dipole interactions. These interactions are crucial for achieving high binding affinity and specificity, which are essential for therapeutic efficacy.
In addition to its structural significance, 2-hydroxy-3(2H)-Benzofuranone has been explored as a precursor in the synthesis of more complex derivatives. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the 5-position or 7-position of the benzofuranone ring have led to compounds with improved bioavailability and reduced toxicity. These derivatives are being evaluated in preclinical studies for their potential applications in treating neurological disorders and chronic inflammatory conditions.
The pharmacological profile of 2-hydroxy-3(2H)-Benzofuranone has been further investigated through in vitro and in vivo assays. Preliminary results indicate that this compound exhibits significant antioxidant activity by scavenging reactive oxygen species (ROS) and inhibiting key enzymes involved in oxidative stress pathways. This property is particularly relevant given the role of oxidative stress in various diseases, including neurodegenerative disorders and cardiovascular conditions.
Moreover, 2-hydroxy-3(2H)-Benzofuranone has shown promise as an anti-inflammatory agent. Research suggests that it can modulate inflammatory signaling pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings align with the growing interest in developing small-molecule inhibitors for treating chronic inflammation-related diseases.
One of the most compelling aspects of 2-hydroxy-3(2H)-Benzofuranone is its potential as a lead compound for drug development. Its scaffold can be readily modified to explore different chemical spaces, allowing researchers to optimize its pharmacokinetic properties and target specificity. Current research is focused on identifying structural modifications that can enhance its solubility, metabolic stability, and cell membrane permeability.
The synthesis of 2-hydroxy-3(2H)-Benzofuranone has also been refined through modern synthetic methodologies. Advances in green chemistry have enabled more sustainable approaches to producing this compound, reducing waste and improving yield. For example, catalytic hydrogenation techniques have been employed to introduce functional groups with high selectivity and efficiency.
Future directions in the study of 2-hydroxy-3(2H)-Benzofuranone include exploring its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being used to elucidate how this compound interacts with biological targets. Understanding these interactions will provide critical insights into its therapeutic potential and guide the development of next-generation derivatives.
In conclusion, 2-hydroxy-3(2H)-Benzofuranone (CAS No. 17392-15-3) is a versatile benzofuranone derivative with significant promise in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative treatments for various diseases.
17392-15-3 (2-hydroxy-3(2H)-Benzofuranone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)